2,3-dimethoxy-N-{11-methyl-3,12-dithia-5,10-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-yl}benzamide

• IUPAC Name: 2,3-dimethoxy-N-(7-methyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C18H15N3O3S2/c1-9-19-11-7-8-12-16(15(11)25-9)26-18(20-12)21-17(22)10-5-4-6-13(23-2)14(10)24-3/h4-8H,1-3H3,(H,20,21,22)
• InChI Key: ALWNZKUOUVKRFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C3=C(C=C2)N=C(S3)NC(=O)C4=C(C(=CC=C4)OC)OC
• Molecular Formula: C18H15N3O3S2
• Molecular Weight: 385.5 g/mol
• CAS No.: 906157-79-7

Description

2,3-dimethoxy-N-{11-methyl-3,12-dithia-5,10-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-yl}benzamide is a complex organic compound with a molecular formula of C18H12N4O2S3 and a molecular weight of 412.5 g/mol. This compound is primarily used in research settings and is known for its intricate structure, which includes multiple aromatic rings and heteroatoms.

Preparation Methods

The synthesis of 2,3-dimethoxy-N-{11-methyl-3,12-dithia-5,10-diazatricyclo[7300^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-yl}benzamide involves several stepsThe reaction conditions often require the use of strong acids or bases, high temperatures, and inert atmospheres to prevent unwanted side reactions

Chemical Reactions Analysis

2,3-dimethoxy-N-{11-methyl-3,12-dithia-5,10-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-yl}benzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the reduction of double bonds and other reducible groups.

Substitution: Nucleophilic substitution reactions can occur at the aromatic rings, especially in the presence of strong nucleophiles like sodium methoxide.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a model compound to study the reactivity of tricyclic structures and the effects of heteroatoms on chemical stability.

Biology: Researchers use this compound to investigate its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Preliminary studies suggest that it may have therapeutic potential, although more research is needed to confirm its efficacy and safety.

Industry: While not widely used in industrial applications, it serves as a reference compound in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2,3-dimethoxy-N-{11-methyl-3,12-dithia-5,10-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-yl}benzamide is not fully understood. it is believed to interact with various molecular targets, including enzymes and receptors, through its aromatic and heteroatom-containing structure. These interactions can lead to the modulation of biochemical pathways, resulting in its observed biological effects.

Comparison with Similar Compounds

Similar compounds include:

11-methyl-3,12-dithia-5,10-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-amine: Shares a similar tricyclic core but lacks the dimethoxy and benzamide groups.

2-ethoxy-N-{11-methyl-3,12-dithia-5,10-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-yl}naphthalene-1-carboxamide: Contains an ethoxy group and a naphthalene ring, making it structurally similar but with different functional groups.

These comparisons highlight the uniqueness of 2,3-dimethoxy-N-{11-methyl-3,12-dithia-5,10-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-yl}benzamide, particularly in its combination of functional groups and tricyclic structure.